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Compound of Interest

Compound Name: Alkosin

CAS No.: 76741-94-1

Cat. No.: B1237718

Get Quote

For Research Use Only. Not for use in diagnostic procedures.

Product Description
NC-2025 is a potent and selective small molecule inhibitor of the mammalian target of

rapamycin complex 1 (mTORC1). It exhibits high specificity for the FRB domain of mTOR,

thereby allosterically inhibiting its kinase activity. These application notes provide detailed

protocols for utilizing NC-2025 in a laboratory setting to investigate the mTOR signaling

pathway and its role in cellular processes such as cell growth, proliferation, and autophagy.

Background
The mTOR signaling pathway is a crucial regulator of cell metabolism, growth, and survival. It

integrates signals from growth factors, nutrients, and cellular energy status. mTOR exists in two

distinct multiprotein complexes: mTORC1 and mTORC2. mTORC1, the primary target of NC-

2025, is sensitive to rapamycin and its analogs and controls protein synthesis and cell growth

by phosphorylating key downstream effectors, including p70 S6 kinase (p70S6K) and

eukaryotic initiation factor 4E-binding protein 1 (4E-BP1). Dysregulation of the mTORC1

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1237718#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1237718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


pathway is implicated in various diseases, including cancer, metabolic disorders, and

neurodegenerative diseases.

Quantitative Data Summary
The following table summarizes the key quantitative parameters of NC-2025 determined in

various cancer cell lines.

Parameter Value Cell Line Notes

IC50 (Kinase Assay) 15 nM N/A
In vitro mTORC1

kinase assay.

IC50 (Cell Viability) 50 - 200 nM MCF-7 72-hour treatment.

Optimal Concentration 100 nM - 1 µM Various
For downstream

signaling inhibition.

Solubility > 50 mM in DMSO N/A

Molecular Weight 914.17 g/mol N/A

Experimental Protocols
Cell Viability Assay (MTT Assay)
This protocol outlines the steps to determine the effect of NC-2025 on the viability of cultured

cells.

Materials:

NC-2025

Complete cell culture medium

96-well plates

MTT reagent (5 mg/mL in PBS)

DMSO
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Microplate reader

Protocol:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere

overnight.

Prepare a serial dilution of NC-2025 in complete culture medium.

Remove the old medium and add 100 µL of the medium containing different concentrations

of NC-2025 (e.g., 0, 10, 50, 100, 500, 1000 nM) to the wells. Include a vehicle control

(DMSO).

Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

Add 10 µL of MTT reagent to each well and incubate for 4 hours.

Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the

formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability relative to the vehicle control and plot the dose-

response curve to determine the IC50 value.

Western Blotting for mTORC1 Pathway Inhibition
This protocol is designed to detect changes in the phosphorylation status of mTORC1

downstream targets, p70S6K and 4E-BP1.

Materials:

NC-2025

6-well plates

RIPA buffer with protease and phosphatase inhibitors

BCA protein assay kit
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SDS-PAGE gels

PVDF membrane

Primary antibodies (anti-phospho-p70S6K, anti-p70S6K, anti-phospho-4E-BP1, anti-4E-BP1,

anti-Actin or GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescence substrate

Protocol:

Seed cells in 6-well plates and grow to 70-80% confluency.

Treat cells with various concentrations of NC-2025 (e.g., 0, 50, 100, 500 nM) for 2-4 hours.

Lyse the cells in RIPA buffer and quantify the protein concentration using a BCA assay.

Denature 20-30 µg of protein from each sample by boiling in Laemmli buffer.

Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

Incubate the membrane with primary antibodies overnight at 4°C.

Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at

room temperature.

Wash the membrane again and detect the signal using a chemiluminescence substrate and

an imaging system.

Analyze the band intensities to determine the level of protein phosphorylation relative to the

total protein and loading control.

Visualizations
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Caption: mTORC1 signaling pathway and the inhibitory action of NC-2025.
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Caption: Experimental workflow for Western Blotting analysis.
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Caption: Logical flow of experiments to characterize NC-2025.

To cite this document: BenchChem. [Application Notes and Protocols for NC-2025, a Novel
mTORC1 Inhibitor]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1237718/docs#application-notes-and-protocols-for-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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